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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354

For Immediate Publication
A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the experimentally determined physical
properties of 5-Undecanol against values predicted by computational models. Understanding
the variance between experimental data and in silico predictions is crucial for researchers in
drug development and chemical synthesis, as it informs the reliability of computational
screening and the design of experimental protocols. This document presents a side-by-side
comparison of key physical properties, details the standard experimental methodologies for
their determination, and outlines the workflow for such a comparative analysis.

Data Presentation: Physical Properties of 5-
Undecanol

The following table summarizes the experimental and predicted physical properties of 5-
Undecanol. Experimental values have been collated from various chemical databases, while
predicted values are provided by computational models, offering a clear and concise overview
for comparative purposes.
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Physical Property Experimental Value Predicted Value

228-230 °C at 760 mmHg, 229

Boiling Point 227.8+3.0°C
°C[1]

Melting Point -4 °C[1][2] 11.2+4.5°C

Density 0.830 g/mL[1] 0.82+£0.1 g/cm?

Refractive Index 1.4362[2] 1.438 + 0.003

- 49.73 mg/L at 25 °C
Water Solubility (estimated) 55.6 £ 11.2 mg/L
estimate

Note: Predicted values are often presented with a range or a standard deviation, reflecting the
inherent uncertainty in the computational models.

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following are detailed methodologies for the key experiments cited.

Boiling Point Determination (Micro-reflux method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Methodology:

o A small sample (approximately 0.5 mL) of 5-Undecanol is placed in a small test tube with a
boiling chip or a magnetic stir bar.

o Athermometer is positioned in the test tube so that the bulb is just above the surface of the
liquid.

e The apparatus is gently heated in a heating block or an oil bath.

» The liquid is brought to a gentle boil, creating a state of reflux where the vapor condenses
and drips back into the liquid. This is often visible as a ring of condensate on the test tube
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walls.

o The thermometer bulb should be positioned at the level of this condensate ring.

e The temperature at which the vapor temperature remains constant is recorded as the boiling
point.

Density Determination

Density is the mass of a substance per unit volume. For a liquid like 5-Undecanol, this can be
accurately measured using a pycnometer or a digital density meter.

Methodology (using a pycnometer):
e Aclean, dry pycnometer of a known volume is weighed accurately.

e The pycnometer is filled with 5-Undecanol, ensuring no air bubbles are trapped. The
temperature of the liquid is allowed to equilibrate to a standard temperature (e.g., 20°C or
25°C).

» The filled pycnometer is weighed again.

e The mass of the 5-Undecanol is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is temperature-
dependent.

Methodology (using an Abbe Refractometer):

o The refractometer is calibrated using a standard sample with a known refractive index,
typically distilled water.
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» Afew drops of 5-Undecanol are placed on the clean, dry surface of the measuring prism.
e The prism is closed, and the light source is switched on.

o While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark fields is sharp and centered in the crosshairs.

e The refractive index value is read from the scale. The temperature at which the
measurement is taken should also be recorded.

Water Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard technique for determining the thermodynamic solubility
of a substance in a solvent.

Methodology:

An excess amount of 5-Undecanol is added to a known volume of distilled water in a flask.

o The flask is sealed and placed in a shaker or agitator within a temperature-controlled
environment (e.g., 25°C).

o The mixture is agitated for a prolonged period (typically 24-48 hours) to ensure that
equilibrium between the dissolved and undissolved solute is reached.

» After agitation, the mixture is allowed to stand to let the undissolved 5-Undecanol separate.

o A sample of the supernatant (the clear aqueous solution) is carefully removed, ensuring no
undissolved particles are transferred. This is often achieved by filtration or centrifugation.

e The concentration of 5-Undecanol in the agueous sample is then determined using a
suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
chromatography (HPLC).

Mandatory Visualization

The following diagram illustrates the logical workflow for the comparative analysis of
experimental and predicted physical properties of a chemical compound like 5-Undecanol.
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Comparative Analysis Workflow: 5-Undecanol
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Caption: Workflow for comparing experimental and predicted data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comparative Analysis of 5-Undecanol's Physical
Properties: Experimental vs. Predicted Values]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1582354#comparative-analysis-of-5-undecanol-s-
physical-properties-with-predicted-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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